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Compound of Interest

Compound Name: 1,1"-Sulfonyldiimidazole

Cat. No.: B1293689

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the spectroscopic data for
1,1'-Sulfonyldiimidazole (SDI), a versatile reagent in organic synthesis. This document
presents nuclear magnetic resonance (NMR) and infrared (IR) spectroscopic data, detailed
experimental protocols, and a visual representation of its synthesis workflow.

Spectroscopic Data

The following tables summarize the key spectroscopic data for 1,1'-Sulfonyldiimidazole.

Nuclear Magnetic Resonance (NMR) Spectroscopy

The NMR spectra of 1,1'-Sulfonyldiimidazole were acquired in deuterated dimethyl sulfoxide
(DMSO-d6).

Table 1: *H NMR Spectroscopic Data (600 MHz, DMSO-d6)[1]
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Chemical Shift (8)

Coupling Constant

ppm Multiplicity (3) Hz Assignment
8.51 -2

7.92 15 s

7.25 b

3.33 Residual H20 in

DMSO-d6

Table 2: 13C NMR Spectroscopic Data (151 MHz, DMSO-d6)[1]

Chemical Shift (8) ppm Assighment
138.14 C-2
132.38 C-5
118.93 C-4

Infrared (IR) Spectroscopy

A specific, published IR spectrum for 1,1'-Sulfonyldiimidazole is not readily available in the

searched literature. However, based on the known characteristic absorption bands for

sulfonamides, the following table outlines the expected IR absorption regions.

Table 3: Expected Infrared (IR) Absorption Bands

Wavenumber (cm~?)

Vibration Type

Functional Group

1370-1330 Asymmetric Stretching SOz
1180-1160 Symmetric Stretching SOz

900-700 S-N Stretching Sulfonamide
3150-3050 C-H Stretching Imidazole Ring
1550-1450 C=C and C=N Stretching Imidazole Ring
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Experimental Protocols

The following section details the experimental procedures for the synthesis of 1,1'-
Sulfonyldiimidazole and the acquisition of its spectroscopic data.

Synthesis of 1,1'-Sulfonyldiimidazole[1]

1,1'-Sulfonyldiimidazole is synthesized from the reaction of imidazole with sulfuryl chloride.
Materials:

Imidazole

Sulfuryl chloride

Anhydrous dichloromethane

Isopropanol

Procedure:

A solution of imidazole (79.00 g, 1.17 mol, 4.75 eq) in 633 mL of anhydrous dichloromethane
is prepared in a flask under a nitrogen atmosphere and cooled to 0°C.

e A solution of sulfuryl chloride (20.0 mL, 0.25 mol, 1.0 eq) in 119 mL of anhydrous
dichloromethane is added via cannulae transfer to the imidazole solution at 0°C.

e The reaction mixture is allowed to warm to room temperature and stirred under a nitrogen
atmosphere for 16 hours.

e The resulting suspension is filtered, and the filtrate is concentrated under reduced pressure
to yield a crude off-white solid.

e The crude product is recrystallized from 80 mL of refluxing isopropanol to afford 1,1'-
Sulfonyldiimidazole as a colorless crystalline solid.

NMR Spectroscopy Protocol

Instrumentation:
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e 600 MHz NMR Spectrometer
Sample Preparation:

e A small amount of the synthesized 1,1'-Sulfonyldiimidazole is dissolved in deuterated
dimethyl sulfoxide (DMSO-d6).

Data Acquisition:

e 1H and 3C NMR spectra are recorded at room temperature.

Infrared (IR) Spectroscopy Protocol (General Method for
Solids)

Instrumentation:
o Fourier-Transform Infrared (FTIR) Spectrometer
Sample Preparation (Thin Solid Film Method):[2]

e Asmall amount of solid 1,1'-Sulfonyldiimidazole is dissolved in a volatile organic solvent
(e.g., methylene chloride or acetone) to create a concentrated solution.[2]

» Asingle drop of this solution is applied to the surface of a clean, dry salt plate (e.g., NaCl or
KBr).[2]

e The solvent is allowed to evaporate completely, leaving a thin, even film of the solid
compound on the plate.[2]

Data Acquisition:
o A background spectrum of the clean, empty sample compartment is acquired.
o The salt plate with the sample film is placed in the spectrometer's sample holder.

e The IR spectrum is recorded, typically in the range of 4000-400 cm™1,

Visualized Synthesis Workflow
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The following diagram illustrates the experimental workflow for the synthesis of 1,1'-
Sulfonyldiimidazole.
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Caption: Synthesis workflow of 1,1'-Sulfonyldiimidazole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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